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Compound of Interest

Compound Name: 3-trans-Hydroxy Norcotinine

CAS No.: 1292911-83-1

Cat. No.: B561876

Get Quote

Technical Guidance for Structural Validation & Purity Assessment

Executive Summary
3-trans-Hydroxy Norcotinine (also referred to as trans-3-hydroxy-norcotinine or demethyl-3-

hydroxycotinine) is a specific metabolite and structural analog of nicotine. While trans-3-

hydroxycotinine (3HC) is the primary metabolite of cotinine used to determine the Nicotine

Metabolite Ratio (NMR), the nor- analog (lacking the N-methyl group) serves as a critical

reference standard for specificity testing in clinical toxicology and pharmacokinetic profiling.

This guide provides a rigorous framework for the chemical characterization of synthetic 3-
trans-Hydroxy Norcotinine. It addresses the challenge of distinguishing this secondary amine

from its tertiary amine parent (3HC) and validating the trans-diastereomeric configuration

essential for biological relevance.
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Property Detail

Common Name 3-trans-Hydroxy Norcotinine

IUPAC Name trans-3-hydroxy-5-(pyridin-3-yl)pyrrolidin-2-one

Chemical Formula

C

H

N

O

Molecular Weight 178.19 g/mol

Exact Mass 178.0742 Da

Key Functional Groups
Secondary Lactam (Amide), Pyridine,

Secondary Alcohol

Stereochemistry
trans-configuration between C3-OH and C5-

Pyridine

Structural Causality: The absence of the N-methyl group at position 1 (pyrrolidinone nitrogen)

distinguishes this molecule from trans-3-hydroxycotinine. This structural change significantly

alters the pKa and retention behavior in reverse-phase chromatography compared to the

methylated parent.

Characterization Strategy: The "Triad of Truth"
To validate the synthetic product, a self-validating system comprising three orthogonal

analytical techniques is required.

Diagram 1: Characterization Workflow
The following workflow illustrates the logical progression from raw synthesis to validated

reference material.
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Synthetic Crude
3-trans-Hydroxy Norcotinine

1. Purity Assessment
(UPLC-PDA-MS)

 Dissolve in MeOH Prep HPLC Purification

2. Structural Identity
(1H/13C NMR & HRMS)

 >98% Purity Confirmed

3. Stereochemical Verification
(NOESY & Chiral LC)

 Connectivity Confirmed

Certified Reference Material
(Certificate of Analysis)

 Trans-isomer Confirmed

Click to download full resolution via product page

Caption: Logical workflow for validating synthetic 3-trans-Hydroxy Norcotinine, moving from

purity check to structural and stereochemical confirmation.

Detailed Analytical Protocols
High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm elemental composition and analyze fragmentation to prove the nor-

(demethylated) structure.

Instrument: Q-TOF or Orbitrap MS.

Ionization: ESI Positive Mode (+).
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Theoretical [M+H]+: 179.0815 m/z.

Key Discriminator: The mass shift of -14.0157 Da relative to 3-hydroxycotinine (m/z

193.0972) confirms the absence of the methyl group.

Fragmentation Pathway (MS/MS): Unlike cotinine analogs which often lose the methyl group

first, 3-trans-Hydroxy Norcotinine typically undergoes dehydration and ring opening.

Parent Ion
[M+H]+ = 179.08

Dehydration
[M+H-H2O]+ = 161.07- H2O (18 Da)

Pyridine Ion
[C5H5N]+ = 80.05

 Ring Cleavage

Click to download full resolution via product page

Caption: Primary fragmentation pathway in ESI+ mode. The m/z 80 product ion is characteristic

of the pyridine moiety common to nicotine metabolites.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: Definitive structural elucidation and stereochemical assignment. Solvent: Methanol-

d4 (

) is preferred to prevent broadening of the exchangeable amide proton, though

may be used if solubility permits.

1H NMR Interpretation Strategy
Absence of N-Methyl: The most critical check. Look for the absence of a singlet at ~2.70

ppm (which is present in 3-hydroxycotinine).

Amide Proton: In DMSO-d6, a broad singlet ~8.5 ppm (NH) will be visible. In MeOD, this

exchanges out.

Trans-Configuration: The coupling constant (
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) between H3 and H4/H5 is diagnostic.

H3 (CH-OH): Appears as a doublet of doublets (dd) ~4.5 ppm.

H5 (CH-Py): Appears as a doublet of doublets ~4.8 ppm.

Stereo-logic: In the trans isomer, the dihedral angle typically results in a smaller

coupling compared to the cis isomer, but NOESY is the definitive confirmation.

Table 1: Expected 1H NMR Data (Methanol-d4)
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Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

2 (C=O) - - -
Carbonyl (13C

only ~175 ppm)

3 (CH-OH) 4.45 - 4.55 dd 1H -to carbonyl &

hydroxyl.

4 (CH

)
2.00 - 2.50 m 2H

Methylene

bridge. Complex

splitting.

5 (CH-Py) 4.70 - 4.85 dd 1H

Benzylic-like,

adjacent to N

(amide).

Py-2' 8.50 - 8.60 d 1H -proton on

pyridine ring.

Py-6' 8.45 - 8.55 dd 1H
Adjacent to

pyridine nitrogen.

Py-4' 7.80 - 7.90 dt 1H
Para to pyridine

nitrogen.

Py-5' 7.40 - 7.50 dd 1H
Meta to pyridine

nitrogen.

N-H - - -

Exchanged in

MeOD (Visible in

DMSO).

NOESY (Nuclear Overhauser Effect Spectroscopy)
To confirm the trans geometry:

Trans: No strong cross-peak between H3 and H5. Stronger correlations between H3 and H4

protons on the same face.
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Cis: Strong cross-peak between H3 and H5 due to spatial proximity.

Chromatographic Purity & Chirality
Protocol: UPLC-PDA Method

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 µm).

Mobile Phase A: 10 mM Ammonium Acetate (pH 9.0) or 0.1% Formic Acid. Note: Basic pH

often improves peak shape for nicotine alkaloids.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV at 260 nm (Pyridine

).

Protocol: Chiral Separation (If Enantiomeric Purity is required) Synthetic routes often yield a

racemic trans mixture ((±)-trans). To isolate the biological metabolite ((3'R, 5'S)-trans), chiral

chromatography is necessary.

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane:Ethanol (with 0.1% Diethylamine).

References
U.S. Food & Drug Administration (FDA).510(k) Substantial Equivalence Determination

Decision Summary (Omega Laboratories). (Lists 3-trans-Hydroxy-norcotinine as specificity

control). Available at: [Link]

Dagne, E., & Castagnoli, N. (1972). Structure of the major urinary metabolite of nicotine.
Journal of Medicinal Chemistry. (Foundational text on hydroxycotinine stereochemistry).

Jacob, P., et al. (2011). Metabolism and Pharmacokinetics of Nicotine. Pharmacological

Reviews. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.accessdata.fda.gov/cdrh_docs/reviews/K142855.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2953858/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Comprehensive Chemical Characterization of Synthetic
3-trans-Hydroxy Norcotinine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561876/docs#comprehensive-chemical-
characterization-of-synthetic-3-trans-hydroxy-norcotinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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